Cas no 160742-91-6 (D-Valine, N-(ethoxycarbonyl)-)

• Product Name: D-Valine, N-(ethoxycarbonyl)-
• CAS No: 160742-91-6
• MF: C₈H₁₅NO₄
• MW: 189.209002733231
• CID: 1340099
• Update Time: 2024-08-17

D-Valine, N-(ethoxycarbonyl)- Chemical and Physical Properties

Names and Identifiers

• D-Valine, N-(ethoxycarbonyl)-

• Inchi： 1S/C8H15NO4/c1-4-13-8(12)9-6(5(2)3)7(10)11/h5-6H,4H2,1-3H3,(H,9,12)(H,10,11)/t6-/m1/s1
• InChI Key： ZAVWSNSSAROCIB-ZCFIWIBFSA-N
• SMILES： C(O)(=O)[C@@H](C(C)C)NC(OCC)=O

Computed Properties

• Exact Mass: 189.10015

Experimental Properties

• Density: 1.124±0.06 g/cm3(Predicted)
• Boiling Point: 328.4±25.0 °C(Predicted)
• PSA: 75.63
• pka: 3.70±0.10(Predicted)